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Compound of Interest

Compound Name: Tert-butyl 2-iodobenzoate

Cat. No.: B169172

Technical Guide: Tert-butyl 2-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 2-iodobenzoate, a key
reagent in organic synthesis with significant applications in the development of novel chemical
entities. This document details its chemical and physical properties, provides a detailed
experimental protocol for its synthesis, and explores its applications, particularly in the field of
medicinal chemistry.

Core Compound Information
CAS Number: 110349-26-3[1]

Molecular Formula: C11H13102[1]

Molecular Weight: 304.12 g/mol [1]

Synonyms: 2-lodobenzoic acid tert-butyl ester, tert-Butyl 2-iodobenzoate[2]

Physicochemical Properties

A summary of the key physical and chemical properties of tert-butyl 2-iodobenzoate is
presented in the table below.
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Property Value Reference
Appearance Colorless to light yellow liquid

Boiling Point 142 °C at 1 Torr [3]

Density 1.528 + 0.06 g/cm? (Predicted) [3]

Soluble in organic solvents
Solubilt such as chloroform, ethanol,
olubility _ ,
and benzene; insoluble in

water.

2-8°C, protect from light,
Storage . . [1]
sealed in dry conditions.

Synthesis of Tert-butyl 2-iodobenzoate:
Experimental Protocol

The following protocol describes a plausible method for the synthesis of tert-butyl 2-
iodobenzoate via the esterification of 2-iodobenzoic acid. This method is adapted from general
procedures for the synthesis of tert-butyl esters from carboxylic acids.

Materials:

2-lodobenzoic acid

e Thionyl chloride (SOCI2)

e N,N-Dimethylformamide (DMF) (catalytic amount)
o Potassium tert-butoxide (t-BuOK)

e Anhydrous Tetrahydrofuran (THF)

e Anhydrous Dichloromethane (CH2Clz2)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
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e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

e Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e |ce bath

e Separatory funnel

 Rotary evaporator

Procedure:

e Activation of 2-lodobenzoic Acid:

o In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-
iodobenzoic acid (1.0 equivalent) in anhydrous dichloromethane.

o Add a catalytic amount of DMF.

o Slowly add thionyl chloride (1.2 equivalents) to the suspension at 0 °C (ice bath).

o Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3
hours, or until the reaction is complete (monitored by TLC).

o Remove the solvent and excess thionyl chloride under reduced pressure using a rotary
evaporator to obtain the crude 2-iodobenzoyl chloride.

o Esterification:

o Dissolve the crude 2-iodobenzoyl chloride in anhydrous THF.

o In a separate flask, dissolve potassium tert-butoxide (1.1 equivalents) in anhydrous THF.
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o Slowly add the solution of 2-iodobenzoyl chloride to the potassium tert-butoxide solution at
0 °C.

o Allow the reaction mixture to stir at room temperature for 12-16 hours.

e Work-up and Purification:
o Quench the reaction by the slow addition of water.
o Extract the aqueous layer with dichloromethane (3x).

o Combine the organic layers and wash with saturated aqueous NaHCOs solution, followed
by brine.

o Dry the organic layer over anhydrous MgSOa4 or Na2SOa4, filter, and concentrate under
reduced pressure.

o The crude product can be purified by column chromatography on silica gel to afford pure
tert-butyl 2-iodobenzoate.

Applications in Research and Drug Development

Tert-butyl 2-iodobenzoate is a versatile building block in organic synthesis. Its primary utility
lies in its role as a precursor for more complex molecules, particularly in the development of
pharmaceuticals and imaging agents.

Precursor for Bioactive Molecules

Derivatives of 2-iodobenzoic acid are instrumental in the synthesis of various active
pharmaceutical ingredients (APIs), including non-steroidal anti-inflammatory drugs (NSAIDs)[4].
The carbon-iodine bond provides a reactive handle for various cross-coupling reactions, such
as Suzuki and Sonogashira couplings, enabling the construction of complex molecular
scaffolds[5].

Synthesis of Radioiodinated Imaging Agents

A significant application of 2-iodobenzoate derivatives is in the preparation of radioiodinated
imaging agents for Single Photon Emission Computed Tomography (SPECT) and Positron
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Emission Tomography (PET)[6]. The stable carbon-iodine bond on the benzene ring allows for
the introduction of radioiodine isotopes. These imaging agents are designed to target specific
biological entities, such as tumors or organs[7]. For instance, radioiodinated benzoyl esters
have been synthesized for potential use in adrenal imaging[7].

The following diagram illustrates a generalized workflow for the application of a 2-iodobenzoate
derivative in the preparation and evaluation of a radioiodinated imaging agent.
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Precursor Synthesis & Radiolabeling
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Caption: Workflow for developing radioiodinated imaging agents.

Conclusion
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Tert-butyl 2-iodobenzoate is a valuable and versatile chemical intermediate. Its well-defined
properties and reactivity make it an important tool for synthetic chemists, particularly those
working in drug discovery and the development of diagnostic agents. The methodologies and
applications outlined in this guide are intended to support researchers in leveraging the full
potential of this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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